An In-depth Technical Guide to the Chemical Properties of 9,10-Dichloroanthracene
An In-depth Technical Guide to the Chemical Properties of 9,10-Dichloroanthracene
For Researchers, Scientists, and Drug Development Professionals
Introduction
9,10-Dichloroanthracene is a chlorinated polycyclic aromatic hydrocarbon. Its anthracene (B1667546) core, substituted at the meso positions, imparts distinct chemical and photophysical properties that are of interest in various fields, including organic electronics and photochemistry. This technical guide provides a comprehensive overview of the chemical properties of 9,10-dichloroanthracene, including its physical characteristics, spectral data, reactivity, and relevant experimental protocols.
Core Chemical Properties
The fundamental chemical properties of 9,10-dichloroanthracene are summarized in the table below, providing a ready reference for researchers.
| Property | Value | Reference |
| Molecular Formula | C₁₄H₈Cl₂ | [N/A] |
| Molecular Weight | 247.12 g/mol | [N/A] |
| Appearance | Yellow crystalline solid | [1] |
| Melting Point | 210-216 °C | [N/A] |
| Boiling Point | 401.3 °C at 760 mmHg | [N/A] |
| Water Solubility | Low | [1] |
| Organic Solvent Solubility | Soluble in chloroform (B151607) and benzene | [1] |
Spectral Properties
The spectral data for 9,10-dichloroanthracene are crucial for its identification and characterization.
| Spectrum Type | Key Features |
| UV-Visible | Absorption peaks characteristic of the anthracene core. |
| Infrared (IR) | Vibrational bands corresponding to C-H and C-Cl bonds and the aromatic ring system. |
| Mass Spectrometry (MS) | Molecular ion peak (M⁺) at m/z ≈ 246, with isotopic peaks corresponding to the presence of two chlorine atoms. |
| ¹³C NMR | Signals in the aromatic region, with chemical shifts influenced by the chlorine substituents. |
Reactivity and Chemical Behavior
The reactivity of 9,10-dichloroanthracene is largely dictated by the electron-rich anthracene core and the presence of chlorine atoms at the 9 and 10 positions.
Electrophilic Aromatic Substitution
Electrophilic aromatic substitution on the parent anthracene molecule preferentially occurs at the 9 and 10 positions due to the formation of a more stable carbocation intermediate that preserves the aromaticity of two of the three rings.[1][2][3] In 9,10-dichloroanthracene, these positions are already substituted. Further electrophilic attack on the peripheral rings is possible but generally requires more forcing conditions.
Nucleophilic Aromatic Substitution
The chlorine atoms at the 9 and 10 positions are generally unreactive towards nucleophilic displacement under standard conditions. The C-Cl bonds are stabilized by the aromatic system.
Photochemical Reactions
9,10-Dichloroanthracene exhibits interesting photochemical behavior. Upon irradiation in the presence of a suitable dienophile, it can undergo [4+4] cycloaddition reactions. Furthermore, in the presence of certain reagents, it can undergo photodechlorination.
A notable photochemical reaction is the conversion of 9,10-dichloroanthracene (DCA) to 9-chloroanthracene (B1582455) (MCA) in the presence of 2,5-dimethyl-2,4-hexadiene (B125384) (DMH) in acetonitrile. This reaction proceeds through the formation of a singlet exciplex and a radical anion intermediate.
Experimental Protocols
Detailed methodologies for key experiments are provided below to aid in the practical application of this data.
Synthesis of 9,10-Dichloroanthracene
A microwave-assisted synthesis provides a rapid and solvent-free method for the preparation of 9,10-dichloroanthracene.[4]
Materials:
-
Anthracene
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Anhydrous cupric chloride (CuCl₂)
Procedure:
-
A mixture of anthracene and anhydrous cupric chloride (1:5 molar ratio) is prepared.
-
To this mixture, 10% w/w of graphite is added.
-
The solid mixture is subjected to microwave irradiation (e.g., 80% of 1000W) for 1-3 minutes in a porcelain flask fitted with an air condenser.
-
The reaction progress should be monitored to avoid overheating, which can lead to incandescence.
-
The pure product, 9,10-dichloroanthracene, is obtained in quantitative yield and can be checked by NMR.[4]
Caution: This reaction can be highly exothermic and should be performed with appropriate safety precautions in a well-ventilated fume hood.
Melting Point Determination
The melting point of 9,10-dichloroanthracene can be determined using a standard melting point apparatus.
Materials:
-
9,10-dichloroanthracene sample
-
Capillary tubes
-
Melting point apparatus
Procedure:
-
A small amount of the crystalline 9,10-dichloroanthracene is finely ground and packed into a capillary tube to a height of 2-3 mm.
-
The capillary tube is placed in the heating block of the melting point apparatus.
-
The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.
-
The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has melted (completion of melting) are recorded as the melting point range.
Solubility Determination (Qualitative)
A qualitative assessment of solubility in various organic solvents can be performed as follows.
Materials:
-
9,10-dichloroanthracene
-
Various organic solvents (e.g., ethanol, methanol, acetone, chloroform, benzene)
-
Test tubes
Procedure:
-
Place a small, consistent amount (e.g., 10 mg) of 9,10-dichloroanthracene into separate test tubes.
-
Add a small volume (e.g., 1 mL) of each solvent to the respective test tubes.
-
Agitate the mixtures (e.g., by vortexing) for a set period.
-
Visually observe whether the solid has dissolved completely, partially, or not at all.
-
Record the solubility as soluble, sparingly soluble, or insoluble for each solvent.
UV-Visible Spectroscopy
The UV-Visible absorption spectrum of 9,10-dichloroanthracene can be recorded to observe its electronic transitions.
Materials:
-
9,10-dichloroanthracene
-
Spectroscopic grade solvent (e.g., cyclohexane (B81311) or acetonitrile)
-
Volumetric flasks
-
Quartz cuvettes
-
UV-Visible spectrophotometer
Procedure:
-
Prepare a dilute stock solution of 9,10-dichloroanthracene of a known concentration in the chosen spectroscopic grade solvent.
-
From the stock solution, prepare a series of dilutions to find a concentration that gives an absorbance reading in the optimal range of the spectrophotometer (typically 0.1 to 1.0).
-
Fill a quartz cuvette with the pure solvent to be used as a blank.
-
Place the blank cuvette in the spectrophotometer and record the baseline.
-
Replace the blank with a cuvette containing the sample solution.
-
Scan the appropriate wavelength range (e.g., 200-500 nm) and record the absorption spectrum.
Visualizations
Synthesis Pathway of 9,10-Dichloroanthracene
Caption: Microwave-assisted synthesis of 9,10-dichloroanthracene from anthracene.
Photochemical Dechlorination of 9,10-Dichloroanthracene
Caption: Proposed mechanism for the photochemical dechlorination of 9,10-dichloroanthracene.
